Cas no 1807178-99-9 (5-Hydroxy-6-mercaptonicotinonitrile)

• Product Name: 5-Hydroxy-6-mercaptonicotinonitrile
• CAS No: 1807178-99-9
• MF: C₆H₄N₂OS
• MW: 152.173759460449
• CID: 4802670
• Update Time: 2025-06-15

5-Hydroxy-6-mercaptonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-6-mercaptonicotinonitrile

• Inchi： 1S/C6H4N2OS/c7-2-4-1-5(9)6(10)8-3-4/h1,3,9H,(H,8,10)
• InChI Key： UMNNOUTWKQXDNJ-UHFFFAOYSA-N
• SMILES： S=C1C(=CC(C#N)=CN1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 0.1
• Topological Polar Surface Area: 88.1

Additional information on 5-Hydroxy-6-mercaptonicotinonitrile

Research Brief on 5-Hydroxy-6-mercaptonicotinonitrile (CAS: 1807178-99-9) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Hydroxy-6-mercaptonicotinonitrile (CAS: 1807178-99-9) is a novel heterocyclic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique mercapto and hydroxy functional groups, exhibits promising potential as a versatile building block for drug discovery and biochemical applications. Recent studies have explored its role in modulating enzymatic activity, serving as a precursor for bioactive molecules, and its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways and biological activities of 5-Hydroxy-6-mercaptonicotinonitrile. The study highlighted its efficacy as a scaffold for designing inhibitors targeting key enzymes involved in inflammatory pathways. The compound's ability to form stable interactions with cysteine residues in active sites was particularly noted, suggesting its potential in developing covalent inhibitors.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, focused on the compound's application in cancer therapeutics. The study demonstrated that derivatives of 5-Hydroxy-6-mercaptonicotinonitrile exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. Mechanistic studies revealed that these derivatives induce apoptosis via the mitochondrial pathway, positioning them as candidates for further preclinical development.

From a synthetic chemistry perspective, 5-Hydroxy-6-mercaptonicotinonitrile has been utilized in multicomponent reactions to generate diverse libraries of pharmacologically relevant compounds. A 2024 paper in ACS Combinatorial Science detailed its use in one-pot syntheses of thiazole and pyridine hybrids, which were subsequently screened for antimicrobial activity. Several analogs displayed potent activity against drug-resistant bacterial strains, underscoring the compound's utility in addressing antimicrobial resistance.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 5-Hydroxy-6-mercaptonicotinonitrile-based compounds. Recent pharmacokinetic studies, such as those reported in European Journal of Pharmaceutical Sciences, have identified issues related to bioavailability and metabolic stability. However, innovative formulation strategies, including nanoparticle encapsulation and prodrug approaches, are being explored to overcome these limitations.

In conclusion, 5-Hydroxy-6-mercaptonicotinonitrile (CAS: 1807178-99-9) represents a promising chemical entity with broad applications in drug discovery and chemical biology. Its unique structural features enable diverse pharmacological activities, and ongoing research continues to uncover new therapeutic potentials. Future studies should focus on optimizing its drug-like properties and expanding its applicability to other disease areas.